1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol

• IUPAC Name: 1-(benzotriazol-1-yl)-3-(4-bromophenoxy)propan-2-ol
• InChI: InChI=1S/C15H14BrN3O2/c16-11-5-7-13(8-6-11)21-10-12(20)9-19-15-4-2-1-3-14(15)17-18-19/h1-8,12,20H,9-10H2
• InChI Key: QULOBNFAVQKCQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC(COC3=CC=C(C=C3)Br)O
• Molecular Formula: C15H14BrN3O2
• Molecular Weight: 348.19 g/mol

Description

1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol, also known as BBPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BBPI is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 381.2 g/mol.

Mechanism of Action

The mechanism of action of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In cancer research, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has been shown to inhibit the activity of histone deacetylases, which play a key role in the regulation of gene expression and cell growth. In Alzheimer's and Parkinson's research, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has been shown to inhibit the aggregation of certain proteins that are associated with the development of these diseases.
Biochemical and Physiological Effects:
1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has been shown to have a range of biochemical and physiological effects in various studies. In cancer research, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. In Alzheimer's and Parkinson's research, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has been shown to reduce the formation of toxic protein aggregates and improve cognitive function in animal models. In environmental science, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has been shown to be a safe and effective alternative to traditional UV-absorbing compounds in sunscreens and other personal care products.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol for lab experiments is its versatility and potential for use in multiple fields of research. 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol. In medicinal chemistry, further studies are needed to fully understand the mechanism of action of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol and its potential as a drug candidate for the treatment of various diseases. In materials science, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol could be used as a building block for the synthesis of new materials with unique properties. In environmental science, further studies are needed to fully understand the safety and efficacy of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol as a UV-absorbing compound in personal care products. Overall, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has the potential to be a valuable tool for researchers in multiple fields of study.

Scientific Research Applications

1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has shown promising results as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In materials science, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, 1-(1H-1,2,3-benzotriazol-1-yl)-3-(4-bromophenoxy)-2-propanol has been studied as a potential alternative to traditional UV-absorbing compounds in sunscreens and other personal care products.